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Cat. No.: B15294057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial suppliers

of the Zoalene-d5 reference standard. This document is intended to assist researchers,

scientists, and professionals in drug development in sourcing high-quality reference materials

for their analytical and research needs.

Introduction to Zoalene-d5
Zoalene-d5 is the deuterated form of Zoalene, a coccidiostat used in veterinary medicine to

control coccidiosis in poultry. As a stable isotope-labeled internal standard, Zoalene-d5 is a

critical component in quantitative analytical methods, such as liquid chromatography-mass

spectrometry (LC-MS), for the accurate determination of Zoalene residues in various matrices.

The use of a deuterated standard helps to correct for matrix effects and variations in sample

preparation and instrument response, leading to more reliable and accurate results.

Commercial Availability and Supplier Information
Our research indicates that Toronto Research Chemicals (TRC) is the primary manufacturer of

the Zoalene-d5 reference standard. This product is then distributed through various chemical

and laboratory supply companies. The key suppliers identified are LGC Standards and

CymitQuimica.
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The following table summarizes the available quantitative data for the Zoalene-d5 reference

standard from the identified commercial suppliers. It is important to note that while efforts were

made to gather comprehensive information, some data, such as isotopic purity, was not publicly

available from the suppliers' websites and a certificate of analysis was not accessible through

our searches.

Parameter
Toronto Research

Chemicals (TRC)
LGC Standards CymitQuimica

Product Name Zoalene-d5 Zoalene-d5 Zoalene-d5

Product Code TRC-Z584002 TRC-Z584002-10MG TR-Z584002

CAS Number 1596379-06-4 1596379-06-4 1596379-06-4

Molecular Formula C₈D₅H₂N₃O₅ C₈D₅H₂N₃O₅ C₈D₅H₂N₃O₅

Molecular Weight 230.189 230.189 230.189

Format Neat Solid Neat Solid Neat Solid

Available Size 10 mg 10 mg 10 mg

Price (USD) Contact for pricing Requires quote
€2,058.00 (approx.

$2,200 USD)

Isotopic Purity Not specified Not specified Not specified

Experimental Protocols and Applications
A specific, detailed experimental protocol for the use of Zoalene-d5 as a reference standard

was not provided by the commercial suppliers. However, the scientific literature provides

examples of its application. For instance, a multi-residue analysis method for detecting

coccidiostats in various tissue samples by liquid chromatography-tandem mass spectrometry

(LC-MS/MS) utilized Zoalene from Toronto Research Chemicals Inc.[1].

The general workflow for using Zoalene-d5 as an internal standard in such an analysis would

typically involve:
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Standard Preparation: A stock solution of Zoalene-d5 is prepared in a suitable solvent (e.g.,

methanol, acetonitrile) at a known concentration.

Sample Fortification: A known amount of the Zoalene-d5 internal standard solution is added

to the unknown samples, calibration standards, and quality control samples at the beginning

of the sample preparation process.

Sample Extraction and Cleanup: The samples are then subjected to extraction and cleanup

procedures to isolate the analyte of interest (Zoalene) and the internal standard.

LC-MS/MS Analysis: The extracted samples are analyzed by LC-MS/MS. The

chromatographic separation and mass spectrometric detection conditions are optimized to

monitor specific transitions for both Zoalene and Zoalene-d5.

Quantification: The ratio of the peak area of Zoalene to the peak area of Zoalene-d5 is used

to construct a calibration curve and to quantify the amount of Zoalene in the unknown

samples. This ratiometric measurement corrects for variations throughout the analytical

process.

Visualizing the Supplier Selection Workflow
The following diagram illustrates a logical workflow for researchers to select a suitable

commercial supplier for the Zoalene-d5 reference standard.
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Caption: Workflow for selecting a Zoalene-d5 reference standard supplier.
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Signaling Pathway for Analytical Method
Development
The development of a robust analytical method using an internal standard like Zoalene-d5
involves a series of interconnected steps. The following diagram outlines this process.
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Caption: Pathway for analytical method development using an internal standard.
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Conclusion
The Zoalene-d5 reference standard, manufactured by Toronto Research Chemicals and

distributed by companies such as LGC Standards and CymitQuimica, is an essential tool for

the accurate quantification of Zoalene in various samples. While publicly available information

on isotopic purity is limited, researchers are encouraged to request a Certificate of Analysis

from their chosen supplier to obtain this critical data. The provided workflows can serve as a

guide for both the procurement of the reference standard and the subsequent development of

robust analytical methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

